518-34-3

Tetrandrine

In Stock

• CAS RN:
• 518-34-3

• Formula:
• C38H42N2O6

• InChI:
• InChI=1S/C38H42N2O6/c1-39-15-13-25-20-32(42-4)34-22-28(25)29(39)17-23-7-10-27(11-8-23)45-33-19-24(9-12-31(33)41-3)18-30-36-26(14-16-40(30)2)21-35(43-5)37(44-6)38(36)46-34/h7-12,19-22,29-30H,13-18H2,1-6H3/t29-,30-/m0/s1

• InChIKey:
• WVTKBKWTSCPRNU-KYJUHHDHSA-N

• Calcium channel blocker. (IC50 values are 8 and 20 µM for L -type and T-type calcium channels respectively). Various pharmacological effects. Shows anti-inflammatory and antitumor activity. Inhibits osteoclast differentiation in vivo. Induces cell autophagy and ROS accumulation. Inhibits NF-κβ signaling.
  Tetrandrine is a bis-benzylisoquinoline alkaloid that has been found in R. stephania roots and has diverse biological activities. It induces autophagy in HeLa, MCF-7, and human foreskin fibroblast (HFF) cells when used at a concentration of 5 µM, an effect that can be reversed by the autophagy inhibitor 3-methyladenine. Tetrandrine inhibits PAF-, thrombin-, collagen-, ADP-, or epinephrine-induced aggregation of isolated human platelets. Priming of mesenchymal stem cells (MSCs) with tetrandrine (5 and 10 µM) reduces TNF-α secretion by RAW 264.7 cells in co-culture. Ea...

1H-Indole-4,6-dicarboxylic acid

Usually In Stock

• CAS RN:
• 885518-34-3

• Formula:
• C10H7NO4

• InChI:
• InChI=1S/C10H7NO4/c12-9(13)5-3-7(10(14)15)6-1-2-11-8(6)4-5/h1-4,11H,(H,12,13)(H,14,15)

• InChIKey:
• MRCKESUYLIBIPB-UHFFFAOYSA-N

• 1H-Indole-4,6-dicarboxylic acid is a useful research compound. Its molecular formula is C10H7NO4 and its molecular weight is 205.17 g/mol. The purity is usually 95%.